Cas no 101410-16-6 (L-glycero-L-manno-2-Nonulosonicacid, 5-(acetylamino)-3,5,7,9-tetradeoxy-7-(formylamino)-)

• Product Name: L-glycero-L-manno-2-Nonulosonicacid, 5-(acetylamino)-3,5,7,9-tetradeoxy-7-(formylamino)-
• CAS No: 101410-16-6
• MF: C₁₂H₂₀N₂O₈
• MW: 320.295804023743
• CID: 215095
• PubChem ID: 127818
• Update Time: 2025-04-19

L-glycero-L-manno-2-Nonulosonicacid, 5-(acetylamino)-3,5,7,9-tetradeoxy-7-(formylamino)- Chemical and Physical Properties

Names and Identifiers

• L-glycero-L-manno-2-Nonulosonicacid, 5-(acetylamino)-3,5,7,9-tetradeoxy-7-(formylamino)-
• 5-acetamido-7-formamido-4,6,8-trihydroxy-2-oxononanoic acid
• 5-N-acetyl-7-N-formylpseudaminic acid
• 5-(acetylamino)-3,5,7,9-tetradeoxy-7-(formylamino)-L-glycero-L-manno-non-2-ulosonic acid
• 5-Acetamido-3,5,7,9-tetradeoxy-7-formamido-L-glycero-L-manno-nonulosonic acid
• 5-Afpa
• (4S,5S,6S,7S,8S)-5-acetamido-7-formamido-4,6,8-trihydroxy-2-oxononanoic acid
• L-glycero-L-manno-2-Nonulosonic acid, 5-(acetylamino)-3,5,7,9-tetradeoxy-7-(formylamino)-
• 101410-16-6
• DTXSID20906151
• 3,5,7,9-Tetradeoxy-5-[(1-hydroxyethylidene)amino]-7-[(hydroxymethylidene)amino]non-2-ulosonic acid

• Inchi： 1S/C12H20N2O8/c1-5(16)9(13-4-15)11(20)10(14-6(2)17)7(18)3-8(19)12(21)22/h4-5,7,9-11,16,18,20H,3H2,1-2H3,(H,13,15)(H,14,17)(H,21,22)/t5-,7-,9-,10-,11-/m0/s1
• InChI Key： KSZBFFOISNRTIU-IKDFHBNSSA-N
• SMILES： O[C@@H]([C@H]([C@H](C)O)NC=O)[C@H]([C@H](CC(C(=O)O)=O)O)NC(C)=O

Computed Properties

• Exact Mass: 320.122
• Monoisotopic Mass: 320.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.424
• Boiling Point: 778.8°Cat760mmHg
• Flash Point: 424.8°C
• Refractive Index: 1.544
• PSA: 173.26
• LogP: -1.56730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives